![molecular formula C12H19NO6 B2695562 (8S)-7-[(2-Methylpropan-2-yl)oxycarbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid CAS No. 1446082-13-8](/img/structure/B2695562.png)
(8S)-7-[(2-Methylpropan-2-yl)oxycarbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid
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Description
(8S)-7-[(2-Methylpropan-2-yl)oxycarbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid is a useful research compound. Its molecular formula is C12H19NO6 and its molecular weight is 273.285. The purity is usually 95%.
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Scientific Research Applications
Heterospirocyclic Synthons for Peptide Synthesis
Heterospirocyclic N-(2H-Azirin-3-yl)-L-prolinates serve as new dipeptide synthons, facilitating the synthesis of complex peptides. The successful preparation of analogues to the C-terminal nonapeptide of the antibiotic Trichovirin I 1B using these synthons demonstrates their utility in peptide synthesis, highlighting a novel class of dipeptide building blocks (Suter et al., 2000).
Spirocyclic Oxetane-Fused Benzimidazole Synthesis
The synthesis of spirocyclic oxetanes, particularly 2-oxa-7-azaspiro[3.5]nonane, involves oxidative cyclizations leading to ring-fused benzimidazoles. This process illustrates the conversion of spirocyclic oxetanes into structurally diverse compounds with potential biological applications (Gurry et al., 2015).
Calix[4]arene-based Polymers for Dye Removal
A calix[4]arene-based polymer demonstrates high efficiency in removing water-soluble carcinogenic azo dyes, indicating its potential for environmental cleanup applications. This polymer's ability to form hydrogen bonds and electrostatic interactions with azo dyes underscores its utility in water treatment processes (Akceylan et al., 2009).
Cycloaddition Reactions for Structural Diversity
The regioselective cycloaddition of C-aryl- and C-carbamoylnitrones with methyl 2-benzylidenecyclopropanecarboxylate illustrates a method for obtaining substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates. This approach contributes to the synthetic toolkit for creating spirocyclic compounds with potential in drug development and materials science (Molchanov & Tran, 2013).
properties
IUPAC Name |
(8S)-7-[(2-methylpropan-2-yl)oxycarbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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InChI |
InChI=1S/C12H19NO6/c1-11(2,3)19-10(16)13-7-12(17-4-5-18-12)6-8(13)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)/t8-/m0/s1 |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNNRYXSVCIQSJU-QMMMGPOBSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(CC1C(=O)O)OCCO2 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC2(C[C@H]1C(=O)O)OCCO2 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO6 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.28 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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